3-(benzenesulfonyl)-N-(2,3-dimethoxy-2-methylpropyl)propanamide
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Description
3-(benzenesulfonyl)-N-(2,3-dimethoxy-2-methylpropyl)propanamide is a useful research compound. Its molecular formula is C15H23NO5S and its molecular weight is 329.41. The purity is usually 95%.
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Scientific Research Applications
Cross-Coupling Reactions
Benzenesulfonamides have been utilized in oxidative cross-coupling reactions, serving as precursors for the synthesis of various heterocyclic compounds. For example, N-(2‘-Phenylphenyl)benzenesulfonamides react with acrylate esters in the presence of a catalyst system to produce 5,6-dihydro-5-(benzenesulfonyl)phenanthridine-6-acetate derivatives in high yields. These methodologies highlight the utility of benzenesulfonamide derivatives in facilitating bond formation between different molecular fragments under oxidative conditions, leading to the formation of complex molecular architectures (Miura et al., 1998).
Conformational Studies
The conformational behavior of highly hindered aromatic compounds, such as hexakis(alkylsulfonyl)benzenes, has been examined to understand the electronic and steric influences on their structures. These studies provide insights into the electronic structure and stability of different conformers, which are critical for designing molecules with desired chemical and physical properties (Fabre et al., 2002).
Synthetic Applications of Metalated Sulfonamides
Metalated sulfonamides have found extensive use in synthetic chemistry, especially in the construction of heterocyclic compounds. The versatility of arylsulfonamides as Directed Metalation Groups (DMGs) has been explored to create a wide array of products, showcasing the potential of these compounds in the synthesis of biologically active molecules and novel organic materials (Familoni, 2002).
Antimicrobial Activity
Some benzenesulfonamide derivatives have been synthesized and evaluated for their antimicrobial activities, demonstrating the potential of these compounds in medicinal chemistry and drug development. For instance, novel 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives carrying the biologically active sulfonamide moiety have shown interesting antimicrobial properties, which could be explored further for the development of new antimicrobial agents (Ghorab et al., 2017).
Properties
IUPAC Name |
3-(benzenesulfonyl)-N-(2,3-dimethoxy-2-methylpropyl)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO5S/c1-15(21-3,12-20-2)11-16-14(17)9-10-22(18,19)13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSKAMRSMKRCPAM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)CCS(=O)(=O)C1=CC=CC=C1)(COC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.